Cas no 1595925-53-3 (ethyl 2-azaspiro4.6undecane-4-carboxylate)

• Product Name: ethyl 2-azaspiro4.6undecane-4-carboxylate
• CAS No: 1595925-53-3
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5806858
• PubChem ID: 114486778
• Update Time: 2025-05-20

ethyl 2-azaspiro4.6undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-azaspiro4.6undecane-4-carboxylate
• ethyl 2-azaspiro[4.6]undecane-4-carboxylate
• EN300-1455833
• 1595925-53-3

• Inchi： 1S/C13H23NO2/c1-2-16-12(15)11-9-14-10-13(11)7-5-3-4-6-8-13/h11,14H,2-10H2,1H3
• InChI Key： GCILYESWXWNXOT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC21CCCCCC2)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on ethyl 2-azaspiro4.6undecane-4-carboxylate

Introduction to Ethyl 2-Azaspiro4.6Undecane-4-Carboxylate (CAS No. 1595925-53-3)

Ethyl 2-azaspiro4.6undecane-4-carboxylate, identified by its CAS number 1595925-53-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amide derivative has garnered attention due to its unique structural properties and potential biological activities, making it a valuable candidate for further exploration in drug development.

The molecular structure of ethyl 2-azaspiro4.6undecane-4-carboxylate consists of a spirocyclic framework, which combines a nitrogen-containing heterocycle with a decane backbone. This configuration imparts distinct physicochemical properties that may influence its solubility, stability, and interaction with biological targets. The presence of an ester group at the 4-position enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit improved pharmacokinetic profiles compared to linear or cyclic analogs. The spirocyclic core in ethyl 2-azaspiro4.6undecane-4-carboxylate offers rigidity and conformational stability, which can be advantageous in designing molecules with enhanced binding affinity and selectivity. This has led to its investigation as a scaffold for developing novel therapeutic agents.

One of the most compelling aspects of ethyl 2-azaspiro4.6undecane-4-carboxylate is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop derivatives with targeted biological activities. For instance, modifications at the nitrogen heterocycle have been explored to modulate interactions with specific enzymes or receptors. These efforts have resulted in the identification of lead compounds with promising preclinical results.

The compound's unique chemical properties also make it an attractive building block for library synthesis and high-throughput screening campaigns. Its spirocyclic nature allows for diverse functionalization strategies, enabling the rapid generation of structurally diverse molecules for drug discovery programs. This flexibility has been exploited by pharmaceutical companies seeking novel candidates for various therapeutic indications.

Recent advancements in computational chemistry have further enhanced the utility of ethyl 2-azaspiro4.6undecane-4-carboxylate. Molecular modeling studies have provided insights into its binding modes with potential targets, aiding in the rational design of more effective derivatives. These computational approaches have complemented experimental efforts, leading to a more efficient discovery process.

The synthesis of ethyl 2-azaspiro4.6undecane-4-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control during formation to ensure high yields and purity. However, recent methodologies have improved the efficiency of these reactions, making it more feasible to produce this compound on a larger scale for research purposes.

In conclusion, ethyl 2-azaspiro4.6undecane-4-carboxylate (CAS No. 1595925-53-3) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its spirocyclic framework offers advantages in terms of stability and binding affinity, while its reactivity allows for diverse derivatization strategies. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.